3-Bromo-4-chlorothiophenol
Overview
Description
3-Bromo-4-chlorothiophenol is a chemical compound with the molecular formula C6H4BrClS. It has a molecular weight of 223.52 .
Molecular Structure Analysis
The molecular structure of 3-Bromo-4-chlorothiophenol can be analyzed using methods such as Density Functional Theory (DFT) with a 6-31G (d,p) basis set . The optimized geometrical parameters obtained by these calculations can provide insights into the compound’s structure .Chemical Reactions Analysis
The chemical reactivity of 3-Bromo-4-chlorothiophenol can be predicted using Conceptual Density Functional Theory (CDFT). This approach can provide global reactivity descriptors and local nucleophilic/electrophilic Parr functions .Physical And Chemical Properties Analysis
3-Bromo-4-chlorothiophenol has a predicted boiling point of 275.2±25.0 °C and a predicted density of 1.717±0.06 g/cm3 . Its pKa is predicted to be 5.35±0.10 .Scientific Research Applications
Marine Bioactivities
Bromophenols, including 3-Bromo-4-chlorothiophenol, are found in marine algae and have been shown to possess a variety of biological activities . These include antioxidant, antimicrobial, anticancer, anti-diabetic, and anti-thrombotic effects . They may also be potential agents against fish pathogenic viruses .
Organic Synthesis
The bromination reaction of carbonyl compounds is a significant topic in the field of organic chemistry . α-Brominated products derived from bromoacetophenone, which can be synthesized from 3-Bromo-4-chlorothiophenol, are significant intermediates in organic synthesis . They find extensive applications in the production of pharmaceuticals, pesticides, and other chemicals .
Chemical Education
The bromination reaction of carbonyl compounds, including 3-Bromo-4-chlorothiophenol, can be used in undergraduate organic chemistry experiments . This helps students consolidate their theoretical knowledge, deepen their understanding of organic reaction principles, and cultivate scientific literacy, research ability, and innovation ability .
Modification of Polymers
3-Bromo-4-chlorothiophenol can be used to modify polymers such as poly(vinyl chloride) . This can enhance the properties of the polymer, making it more suitable for certain applications .
5. Synthesis of Poly(vinyl chloride) with Halogen Groups 3-Bromo-4-chlorothiophenol can be used to synthesize poly(vinyl chloride) with halogen groups . These halogen groups can provide the polymer with unique properties, expanding its potential applications .
Oxidation to Disulfides
3-Bromo-4-chlorothiophenol can be oxidized to disulfides using certain catalysts . Disulfides are important in a variety of chemical reactions and can be used in the synthesis of a wide range of compounds .
Safety and Hazards
properties
IUPAC Name |
3-bromo-4-chlorobenzenethiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClS/c7-5-3-4(9)1-2-6(5)8/h1-3,9H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHNFJTSIYZUSAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.52 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-chlorothiophenol | |
CAS RN |
1263376-96-0 |
Source
|
| Record name | 3-bromo-4-chlorobenzene-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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